Cas no 1171844-32-8 (Methyl 1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate)

Methyl 1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate structure
1171844-32-8 structure
Product Name:Methyl 1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate
CAS No:1171844-32-8
MF:C11H9N3O4
MW:247.206862211227
CID:5744643
PubChem ID:25248256
Update Time:2023-11-11

Methyl 1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate
    • AKOS005168468
    • AKOS015922444
    • methyl1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate
    • STK352869
    • 1171844-32-8
    • 1-(2-Nitro-phenyl)-1H-pyrazole-4-carboxylic acid methyl ester
    • 1H-Pyrazole-4-carboxylic acid, 1-(2-nitrophenyl)-, methyl ester
    • Methyl 1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate
    • Inchi: 1S/C11H9N3O4/c1-18-11(15)8-6-12-13(7-8)9-4-2-3-5-10(9)14(16)17/h2-7H,1H3
    • InChI Key: CLNDAOUKSGBABV-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=NN(C=1)C1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 247.05930578g/mol
  • Monoisotopic Mass: 247.05930578g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 89.9Ų

Experimental Properties

  • Density: 1.40±0.1 g/cm3(Predicted)
  • Boiling Point: 401.0±25.0 °C(Predicted)
  • pka: -3.49±0.10(Predicted)

Methyl 1-(2-nitrophenyl)-1H-pyrazole-4-carboxylate Pricemore >>

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